2-Amino-9-(methoxymethyl)-9H-purin-6-ol

Specification

• CAS No.: 1202645-50-8
• Molecular Formula: C7H9N5O2
• Molecular Weight: 195.18
• IUPAC Name: 2-amino-9-(methoxymethyl)-1H-purin-6-one
• Standard InChI: InChI=1S/C7H9N5O2/c1-14-3-12-2-9-4-5(12)10-7(8)11-6(4)13/h2H,3H2,1H3,(H3,8,10,11,13)
• SMILES: COCN1C=NC2=C1N=C(NC2=O)N
• Appearance: Light Yellow to Yellow Solid
• Melting Point: >275°C

Introduction

Chemical Identity and Nomenclature

2-Amino-9-(methoxymethyl)-9H-purin-6-ol is known by several names in scientific and commercial contexts. The compound features a purine ring system with specific functional group modifications that distinguish it from natural purine derivatives.

Identification Parameters

The compound can be identified through multiple chemical identifiers as presented in Table 1.

Table 1: Chemical Identification Parameters of 2-Amino-9-(methoxymethyl)-9H-purin-6-ol

Parameter	Information
IUPAC Name	2-amino-9-(methoxymethyl)-1,9-dihydro-6H-purin-6-one
Common Names	9-Methoxymethyl Guanine, Valganciclovir Impurity C
CAS Number	1202645-50-8
PubChem CID	136034597
UNII	NL3PY28VAD
Molecular Formula	C7H9N5O2
Molecular Weight	195.18 g/mol
Synonyms	2-Amino-9-(methoxymethyl)-9H-purin-6-ol, 2-amino-9-(methoxymethyl)-1H-purin-6(9H)-one

The compound's structure is characterized by a methoxymethyl group at the N-9 position of the purine ring, which differentiates it from natural guanine and contributes to its specific properties and pharmacological implications.

Physical and Chemical Properties

Understanding the physicochemical characteristics of 2-Amino-9-(methoxymethyl)-9H-purin-6-ol is essential for its proper handling, analysis, and application in pharmaceutical research.

Physicochemical Characteristics

The physical and chemical properties of this compound are summarized in Table 2.

Table 2: Physicochemical Properties of 2-Amino-9-(methoxymethyl)-9H-purin-6-ol

Property	Description
Appearance	Off-white to light yellow solid
Solubility	Soluble in DMSO
Storage Condition	2-8°C
Storage Class Code	Combustible Solids
WGK (Water Hazard Class)	WGK 3
Flash Point	Not applicable

The compound appears as an off-white solid under standard conditions and demonstrates specific solubility characteristics that influence its handling in laboratory settings.

Structural Characteristics and Relationship to Valganciclovir

2-Amino-9-(methoxymethyl)-9H-purin-6-ol is structurally related to valganciclovir, a significant antiviral medication used in treating cytomegalovirus infections, particularly in immunocompromised patients.

Structural Features

The compound's structure features a purine skeleton with specific substitutions that impart unique chemical properties:

• A purine base core structure

• An amino group at the C-2 position

• A hydroxyl/oxo group at the C-6 position

• A methoxymethyl substituent at the N-9 position

This structural configuration characterizes it as a guanine derivative with specific modifications that make it relevant in pharmaceutical impurity profiling.

The compound is recognized by the United States Pharmacopeia (USP) as a reference standard, highlighting its importance in pharmaceutical quality control. This designation underscores its role in:

• Identification and quantification of impurities in valganciclovir formulations

• Development and validation of analytical methods for impurity profiling

• Establishing acceptable limits for impurities in finished pharmaceutical products

Analytical Applications

The primary application of 2-Amino-9-(methoxymethyl)-9H-purin-6-ol lies in analytical chemistry, particularly in pharmaceutical quality control contexts.

As a USP reference standard, this compound serves crucial functions in pharmaceutical analysis:

• Calibration of analytical instruments for impurity detection

• Method development and validation for valganciclovir analysis

• Quality control of pharmaceutical manufacturing processes

• Regulatory compliance in pharmaceutical production

High-performance liquid chromatography (HPLC) coupled with UV detection or mass spectrometry is commonly employed for the detection and quantification of this compound in pharmaceutical preparations.